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Compound of Interest

Compound Name: D-xylulose-1-13C

Cat. No.: B584081 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

guidelines for D-xylulose-1-13C. Specific safety data for this isotopically labeled compound is

not readily available. The information presented herein is largely extrapolated from the safety

data of the structurally similar compounds D-xylulose and, primarily, D-xylose. The introduction

of a ¹³C isotope is not expected to significantly alter the chemical or toxicological properties of

the molecule. However, it is imperative to handle this compound with the care and precautions

required for all laboratory chemicals.

Chemical and Physical Properties
The following tables summarize the known physical and chemical properties of D-xylulose-1-
13C and its parent compounds, D-xylulose and D-xylose. This data is essential for

understanding the compound's behavior and for making informed decisions regarding its

handling and storage.
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Property
D-xylulose-1-

13C
D-xylulose D-xylose References

Molecular

Formula
C₄¹³CH₁₀O₅ C₅H₁₀O₅ C₅H₁₀O₅ [1][2][3]

Molecular Weight 151.12 g/mol 150.13 g/mol 150.13 g/mol [1][2][3]

Appearance

Not specified

(likely a white

solid)

Syrup, pale

yellow

White crystalline

powder or

needles

[4]

Melting Point Not specified Not specified 144 - 158 °C [4][5][6]

Boiling Point Not specified
469.1 ± 45.0 °C

(Predicted)
Not available [4]

Solubility Not specified Not specified
Soluble in water

and hot ethanol
[4][6]

Density Not specified
1.516 ± 0.06

g/cm³ (Predicted)
1.525 g/cm³ [4][6]

pKa Not specified
11.90 ± 0.20

(Predicted)
Not available [4]

Toxicological Data
The toxicological profile of D-xylulose-1-13C has not been thoroughly investigated. The data

presented below is for D-xylose and should be considered as an indicator of the potential

hazards of D-xylulose-1-13C.
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Parameter Value Species Route References

LD50 23 g/kg Mouse Oral [7]

LD50 > 2,200 mg/kg Rat (male) Oral [5]

LD50 > 2,500 mg/kg Rat (female) Oral [5]

LD50 11,300 mg/kg Mouse Intravenous [5]

Subchronic

Toxicity

No observed

adverse effect

level at 5% in

diet for 13 weeks

Rat Oral [8]

Note: D-xylose is not classified as a hazardous substance according to GHS classifications and

is not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[7][9] However, as with any

chemical, unnecessary exposure should be avoided.

Safety and Handling Guidelines
Based on the available data for D-xylose, the following handling and safety precautions are

recommended for D-xylulose-1-13C.

Personal Protective Equipment (PPE)
Protection Type Recommendation References

Eye/Face Protection
Wear safety glasses with side

shields or goggles.
[1][2][3][10]

Skin Protection
Wear impervious gloves (e.g.,

nitrile rubber) and a lab coat.
[1][2][3][10]

Respiratory Protection

Not required under normal use

with adequate ventilation. If

dust is generated, use a

NIOSH-approved N95 or P1

particulate respirator.

[1][2][3]
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Storage and Handling
Condition Recommendation References

Storage Temperature

Store in a cool, dry place.

Recommended storage at

-20°C for solutions.

[1]

Storage Conditions

Keep container tightly closed

in a dry and well-ventilated

place.

[1][9]

Handling

Avoid dust formation. Use in a

well-ventilated area. Avoid

contact with skin, eyes, and

clothing. Wash hands

thoroughly after handling.

[1][2][7][10]

Incompatible Materials Strong oxidizing agents. [10]

First Aid Measures
Exposure Route First Aid Procedure References

Inhalation

Move person to fresh air. If not

breathing, give artificial

respiration.

[1][9]

Skin Contact
Wash off with soap and plenty

of water.
[1][9]

Eye Contact

Flush eyes with water as a

precaution for at least 15

minutes.

[1][9]

Ingestion

Rinse mouth with water. Never

give anything by mouth to an

unconscious person.

[1][9]

Fire-Fighting Measures
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Aspect Recommendation References

Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[1][10]

Specific Hazards
May emit toxic fumes under

fire conditions.
[4]

Protective Equipment

Wear self-contained breathing

apparatus for firefighting if

necessary.

[1][9]

Accidental Release Measures
Action Procedure References

Personal Precautions
Avoid dust formation. Avoid

breathing vapors, mist, or gas.
[1][9]

Environmental Precautions Do not let product enter drains. [1][9]

Containment and Cleanup

Sweep up and shovel. Keep in

suitable, closed containers for

disposal.

[1][9]

Experimental Protocols
The following are generalized protocols for the handling of D-xylulose-1-13C in a research

setting.

Receiving and Storing the Compound
Upon receipt, visually inspect the container for any damage.

Verify that the product name and CAS number on the label match the order.

Record the date of receipt and lot number in the laboratory inventory.
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Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials. For long-term storage of solutions, -20°C is

recommended.[1]

Weighing and Preparing Solutions
Perform all weighing and solution preparation in a well-ventilated area or a chemical fume

hood, especially if there is a risk of dust generation.

Wear appropriate PPE, including a lab coat, gloves, and safety glasses.

Use a clean, calibrated balance for weighing.

To prepare a solution, slowly add the weighed solid to the solvent to avoid splashing.

If necessary, use sonication or gentle heating to facilitate dissolution.

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

Spill Cleanup
Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Carefully sweep or vacuum the material and place it into a sealed container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Dispose of the waste in accordance with local, state, and federal regulations.

Visualizations
Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of D-xylulose-1-13C
from receipt to disposal.

Receiving

Storage

Handling

Cleanup & Disposal

Receive Shipment

Inspect Container

Verify Label

Log in Inventory

Store in Cool, Dry,
Well-Ventilated Area

Don Appropriate PPE

Weigh Compound

Prepare Solution

Clean Spills

Perform Experiment

Decontaminate Glassware

Dispose of Waste

Click to download full resolution via product page

Caption: Safe handling workflow for D-xylulose-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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